2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline

• IUPAC Name: 4-(4-morpholin-4-ylpiperidin-1-yl)-2-propan-2-yloxyaniline
• InChI: InChI=1S/C18H29N3O2/c1-14(2)23-18-13-16(3-4-17(18)19)20-7-5-15(6-8-20)21-9-11-22-12-10-21/h3-4,13-15H,5-12,19H2,1-2H3
• InChI Key: AQKZHYLZPPVBIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)N2CCC(CC2)N3CCOCC3)N
• Molecular Formula: C18H29N3O2
• Molecular Weight: 319.4 g/mol

Description

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline is a chemical compound with the molecular formula C18H29N3O2 and a molecular weight of 319.45 g/mol . This compound is characterized by the presence of an isopropoxy group, a morpholinopiperidinyl group, and an aniline moiety. It is used in various scientific research applications due to its unique chemical structure and properties.

Preparation Methods

The synthesis of 2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline typically involves multiple steps, including the formation of the morpholinopiperidinyl group and its subsequent attachment to the aniline ring. The synthetic route may involve the use of reagents such as isopropyl alcohol, morpholine, and piperidine under specific reaction conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups on the aniline ring are replaced with other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions.

Scientific Research Applications

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline is utilized in several scientific research fields:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is conducted to explore its potential therapeutic applications, including its effects on various biological pathways.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline can be compared with similar compounds such as:

2-Isopropoxy-4-(4-methylpiperazin-1-yl)aniline: This compound has a similar structure but with a methylpiperazinyl group instead of a morpholinopiperidinyl group.

2-Isopropoxy-4-(4-piperidin-1-yl)aniline: This compound features a piperidinyl group instead of a morpholinopiperidinyl group. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.